Cas no 78-39-7 (Triethyl orthoacetate)

• Product Name: Triethyl orthoacetate
• CAS No: 78-39-7
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• MDL: MFCD00009223
• CID: 34112
• PubChem ID: 66221
• Update Time: 2026-04-15

Triethyl orthoacetate Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIETHOXYETHANE
• TEOA
• TRIETHYL ORTHACETATE
• TRIETHYL-ORTHO ACETOACETATE
• 1,1,1-triethoxy-ethan
• Triethyl Orthoacetate-1,2-13C2
• Ethane, 1,1,1-triethoxy-
• triethyl ester orthoacetic acid
• ETHYL O-ACETATE
• Methylorthoformic acid triethyl ester
• Orthoacetic acid triethyl
• Triethyl Orthoacetat
• Triethyl Orthoacetate
• Triethyl-o-acetate
• Ethyl Orthoacetate
• Orthoacetic Acid Triethyl Ester
• Orthoaceticacid, triethyl ester (6CI,7CI,8CI)
• NSC 5596
• Orthoacetic acid, triethyl ester
• Triethyl orthoacetate, 97%
• NDQXKKFRNOPRDW-UHFFFAOYSA-N
• 48352MHC78
• triethoxyethane
• triethoxy ethane
• triethy orthoacetate
• triethyl ortho-aceate
• 1,1-Triethoxyethane
• triethyl ortho-acetate
• (EtO)3CMe
• MeC(OEt)3
• Ethane,1,1-triethoxy-
• 1,1,1-trieth
• EN300-20407
• DTXSID4058815
• (EtO)3CCH3
• 1,1',1'-[ethylidynetris(oxy)]trisethane
• ETHANE,1,1,1-TRIETHOXY ORTHOACETIC ACID,TRIETHYL ESTER
• C8H18O3
• O0105
• NSC5596
• diethoxydiethyl ether
• AI3-23843
• InChI=1/C8H18O3/c1-5-9-8(4,10-6-2)11-7-3/h5-7H2,1-4H
• MFCD00009223
• 1,1,1-triethoxy ethane
• UNII-48352MHC78
• triethylorthoacetat-
• FT-0651307
• Q489234
• Q-201869
• SCHEMBL40105
• AKOS000119996
• LS-191571
• A839409
• FT-0621758
• 1,1,1-triethoxy-ethane
• 78-39-7
• STL146603
• CH3C(OEt)3
• FT-0675473
• TRIETHYL ORTHO ACETATE
• E75963
• NSC-5596
• F0001-2051
• 1,1', 1'-[ethylidynetris(oxy)]trisethane
• BBL011491
• Triethyl orthoacetate, purum, >=98.0% (GC)
• FT-0657987
• EINECS 201-112-4
• NS00041222
• 2-(HYDROXYMETHYL)-6-(OCT-1-EN-3-YLOXY)OXANE-3,4,5-TRIOL
• DTXCID8048101
• 1,1,1-Triethoxyethane; Orthoacetic Acid Triethyl Ester; Ethyl Orthoacetate; NSC 5596;
• Ethane, 1,1,1triethoxy
• Triethyl orthoacetate

• MDL： MFCD00009223
• Inchi： 1S/C8H18O3/c1-5-9-8(4,10-6-2)11-7-3/h5-7H2,1-4H3
• InChI Key： NDQXKKFRNOPRDW-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(OCC)OCC
• BRN： 506201

Computed Properties

• Exact Mass: 162.12600
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 76.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Colorless liquid with special odor
• Density: 0.885 g/mL at 25 °C(lit.)
• Boiling Point: 142 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.396(lit.)
  n20/D 1.396
• Water Partition Coefficient: Slightly soluble
• PSA: 27.69000
• LogP: 1.76960
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in cold water, miscible with ethanol, ether, acid, ester, chloroform, carbon tetrachloride.

Triethyl orthoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/38
• Safety Instruction： S26-S37/39-S16
• RTECS：KJ4075000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.9-7.0%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/38
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triethyl orthoacetate

Triethyl orthoacetate (CAS No. 78-39-7): A Versatile Chemical Intermediate in Modern Research

Triethyl orthoacetate, chemically known as ethyl acetoacetate diethyl ester, is a significant compound in the realm of organic synthesis and industrial applications. With the CAS number 78-39-7, this chemical intermediate has garnered considerable attention due to its unique properties and broad utility across various scientific disciplines. Its molecular structure, consisting of an acetate group linked to two ethyl groups, makes it a valuable reagent in the synthesis of complex molecules, particularly in pharmaceuticals and agrochemicals.

The compound is widely recognized for its role as a building block in the preparation of more intricate organic molecules. Its reactivity stems from the presence of active methylene protons and the acetoacetate moiety, which can undergo a variety of transformations such as condensation, alkylation, and oxidation. These characteristics have made Triethyl orthoacetate an indispensable tool in the laboratory for chemists working on drug discovery and material science.

In recent years, the applications of Triethyl orthoacetate have expanded significantly, particularly in the field of medicinal chemistry. The compound's ability to serve as a precursor for chiral intermediates has been leveraged in the development of enantiomerically pure pharmaceuticals. This is particularly relevant in modern drug design, where stereochemistry plays a critical role in determining the efficacy and safety of therapeutic agents. The synthesis of such compounds often relies on asymmetric reactions facilitated by Triethyl orthoacetate, highlighting its importance in fine chemical manufacturing.

Moreover, Triethyl orthoacetate has found utility in the production of specialty polymers and coatings. Its incorporation into polymer matrices can enhance material properties such as flexibility and thermal stability. This has led to its use in high-performance plastics and advanced composites, which are essential for applications ranging from aerospace to automotive industries. The compound's compatibility with various polymerization processes makes it a preferred choice for researchers developing novel materials with tailored functionalities.

The industrial significance of CAS No. 78-39-7 extends beyond its role as a synthetic intermediate. It is also employed as a solvent in certain chemical reactions due to its ability to dissolve a wide range of organic compounds without significant degradation. This property is particularly useful in large-scale reactions where solubility and reaction efficiency are critical factors. Additionally, its relatively low toxicity profile compared to other solvents has made it an attractive option for industrial processes that prioritize environmental safety.

Recent advancements in green chemistry have further highlighted the importance of Triethyl orthoacetate. Researchers have been exploring ways to minimize waste and energy consumption during its synthesis and application. One such approach involves catalytic processes that enhance yield while reducing byproduct formation. These innovations align with the broader goal of sustainable chemistry, ensuring that compounds like Triethyl orthoacetate can be produced and utilized responsibly.

The compound's versatility also extends to its role in analytical chemistry. It serves as an internal standard or reference material in various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. Its well-characterized structure allows researchers to accurately identify other compounds in complex mixtures, thereby facilitating faster and more reliable analytical results.

In conclusion, Triethyl orthoacetate (CAS No. 78-39-7) is a multifaceted chemical intermediate with extensive applications across multiple industries. Its unique reactivity and compatibility make it indispensable in pharmaceutical synthesis, polymer manufacturing, and analytical chemistry. As research continues to evolve, the demand for high-quality intermediates like this one is expected to grow, driven by advancements in material science and medicinal chemistry.